Cas no 1643579-67-2 (4-Bromo-2-dimethylaminothiazole-d7)

• Product Name: 4-Bromo-2-dimethylaminothiazole-d7
• CAS No: 1643579-67-2
• MF: C₅H₇BrN₂S
• MW: 214.134610414505
• CID: 6810807
• PubChem ID: 133553837
• Update Time: 2025-03-06

4-Bromo-2-dimethylaminothiazole-d7 Chemical and Physical Properties

Names and Identifiers

• CS-19760
• 4-Bromo-2-dimethylaminothiazole-d7
• 1643579-67-2

• Inchi： 1S/C5H7BrN2S/c1-8(2)5-7-4(6)3-9-5/h3H,1-2H3/i1D3,2D3,3D
• InChI Key： JQIGVPZFJHWNID-YYWVXINBSA-N
• SMILES： BrC1=C([2H])SC(=N1)N(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 212.99527Da
• Monoisotopic Mass: 212.99527Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.4Ų